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63461-31-4 63461-31-4
Brand Name: Vulcanchem
CAS No.: 63461-31-4
VCID: VC0157692
InChI: InChI=1S/C15H21N3O15/c19-9(1-4-16(24)25)30-7-8-12(22)13(32-10(20)2-5-17(26)27)14(15(23)31-8)33-11(21)3-6-18(28)29/h8,12-15,22-23H,1-7H2/t8-,12-,13+,14-,15+/m1/s1
SMILES: C(C[N+](=O)[O-])C(=O)OCC1C(C(C(C(O1)O)OC(=O)CC[N+](=O)[O-])OC(=O)CC[N+](=O)[O-])O
Molecular Formula: C15H21N3O15
Molecular Weight: 483.34 g/mol

63461-31-4

CAS No.: 63461-31-4

Reference Standards

VCID: VC0157692

Molecular Formula: C15H21N3O15

Molecular Weight: 483.34 g/mol

63461-31-4 - 63461-31-4

CAS No. 63461-31-4
Product Name 63461-31-4
Molecular Formula C15H21N3O15
Molecular Weight 483.34 g/mol
IUPAC Name [(2R,3R,4S,5R,6S)-3,6-dihydroxy-4,5-bis(3-nitropropanoyloxy)oxan-2-yl]methyl 3-nitropropanoate
Standard InChI InChI=1S/C15H21N3O15/c19-9(1-4-16(24)25)30-7-8-12(22)13(32-10(20)2-5-17(26)27)14(15(23)31-8)33-11(21)3-6-18(28)29/h8,12-15,22-23H,1-7H2/t8-,12-,13+,14-,15+/m1/s1
Standard InChIKey XQHIJIKPDBEMSE-WMNSZERYSA-N
Isomeric SMILES C(C[N+](=O)[O-])C(=O)OC[C@@H]1[C@H]([C@@H]([C@H]([C@H](O1)O)OC(=O)CC[N+](=O)[O-])OC(=O)CC[N+](=O)[O-])O
SMILES C(C[N+](=O)[O-])C(=O)OCC1C(C(C(C(O1)O)OC(=O)CC[N+](=O)[O-])OC(=O)CC[N+](=O)[O-])O
Canonical SMILES C(C[N+](=O)[O-])C(=O)OCC1C(C(C(C(O1)O)OC(=O)CC[N+](=O)[O-])OC(=O)CC[N+](=O)[O-])O
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PubChem Compound 182708
Last Modified Nov 11 2021
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